Cas no 1805052-74-7 (Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805052-74-7
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4811689
• Update Time: 2025-05-24

Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-6(15)3-4-2-5(10)7(9(12)13)8(11)14-4/h2,9H,3H2,1H3
• InChI Key： IOZHAQVTTHIPMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)OC)=NC(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Application of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805052-74-7) in Chemical Biology and Pharmaceutical Research

Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805052-74-7) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic agents targeting a range of diseases.

One of the most notable applications of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate is its use as a building block in the synthesis of fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in the development of next-generation fungicides with improved activity against resistant strains of plant pathogens. The study utilized a combination of computational modeling and experimental validation to optimize the compound's structure, resulting in derivatives with enhanced binding affinity to fungal enzymes.

In the pharmaceutical sector, Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate has been investigated for its potential as a precursor in the synthesis of kinase inhibitors. A recent preprint on bioRxiv (2024) detailed its use in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The researchers employed a structure-activity relationship (SAR) approach to modify the compound's core structure, yielding derivatives with promising in vitro and in vivo activity against cancer cell lines.

Beyond its applications in agrochemicals and oncology, this compound has also shown promise in the field of medicinal chemistry. A 2024 study in ACS Medicinal Chemistry Letters reported its utility in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). The study highlighted the compound's ability to serve as a scaffold for the development of ligands with high selectivity and potency, paving the way for new treatments for neurological disorders.

The synthesis and characterization of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate have also been the focus of recent research. A 2023 article in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. The authors emphasized the importance of green chemistry principles in scaling up production, ensuring sustainability while maintaining high purity and efficacy.

In conclusion, Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805052-74-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from agrochemicals to drug discovery, underscore its importance as a versatile intermediate. Future research is expected to further explore its potential, particularly in the development of targeted therapies and sustainable synthetic methodologies.